Cas no 7509-22-0 (2-Buten-1-one,1,3-bis(3-nitrophenyl)-)

• Product name: 2-Buten-1-one,1,3-bis(3-nitrophenyl)-
• CAS No: 7509-22-0
• MF: C₁₆H₁₂N₂O₅
• MW: 312.27688
• CID: 576871
• PubChem ID: 5463500

2-Buten-1-one,1,3-bis(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-one,1,3-bis(3-nitrophenyl)-
• 1,3-bis(3-nitrophenyl)but-2-en-1-one
• 1,3-bis(3-methylphenyl)propan-3-one
• 1,3-bis(3-nitrophenyl)-2-buten-1-one
• 1,3-bis-(3-nitro-phenyl)-but-2c-en-1-one
• 1,3-Di-m-tolyl-aceton
• 1,3-di-m-tolyl-acetone
• 2-Propanone, 1,3-bis(3-methylphenyl)-
• AC1NCUDD
• CTK3D1580
• SureCN7073775
• CHEMBL471254
• NSC-407268
• BDBM50278197
• NSC35988
• NSC-35988
• 7509-22-0
• (2E)-1,3-bis(3-nitrophenyl)-2-buten-1-one
• NSC407268
• WR-118117

• Inchi： InChI=1S/C16H12N2O5/c1-11(12-4-2-6-14(9-12)17(20)21)8-16(19)13-5-3-7-15(10-13)18(22)23/h2-10H,1H3/b11-8+
• InChI Key： HYANPVXCNXDNLW-DHZHZOJOSA-N
• SMILES： CC(=CC(=O)C1=CC(=CC=C1)[N+](=O)[O-])C2=CC(=CC=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 312.07466
• Monoisotopic Mass: 312.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų
• XLogP3: 4

Experimental Properties

• PSA: 103.35